Cas no 83516-70-5 (3(2H)-Pyridazinone, 4,5-dihydro-6-[(1E)-2-(4-methoxyphenyl)ethenyl]-)

• Product Name: 3(2H)-Pyridazinone, 4,5-dihydro-6-[(1E)-2-(4-methoxyphenyl)ethenyl]-
• CAS No: 83516-70-5
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD00793262
• CID: 1808571
• PubChem ID: 1475381
• Update Time: 2025-10-05

3(2H)-Pyridazinone, 4,5-dihydro-6-[(1E)-2-(4-methoxyphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4,5-dihydro-6-[(1E)-2-(4-methoxyphenyl)ethenyl]-
• 6-[2-(4-Methoxy-phenyl)-vinyl]-4,5-dihydro-2H-pyridazin-3-one
• 83516-70-5
• 10K-423S
• SMR000334347
• (E)-6-(4-methoxystyryl)-4,5-dihydropyridazin-3(2H)-one
• 6-[(E)-2-(4-methoxyphenyl)ethenyl]-2,3,4,5-tetrahydropyridazin-3-one
• HMS2628C21
• MLS000706842
• CHEMBL1393809
• 6-(4-methoxystyryl)-4,5-dihydro-3(2H)-pyridazinone
• 3-[(E)-2-(4-methoxyphenyl)ethenyl]-4,5-dihydro-1H-pyridazin-6-one
• AKOS005075191
• MFCD00793262

• MDL： MFCD00793262
• Inchi： 1S/C13H14N2O2/c1-17-12-7-3-10(4-8-12)2-5-11-6-9-13(16)15-14-11/h2-5,7-8H,6,9H2,1H3,(H,15,16)/b5-2+
• InChI Key： DCXOGDFXYWSZPU-GORDUTHDSA-N
• SMILES： O=C1CCC(/C=C/C2C=CC(=CC=2)OC)=NN1

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.7Ų

Additional information on 3(2H)-Pyridazinone, 4,5-dihydro-6-[(1E)-2-(4-methoxyphenyl)ethenyl]-

3(2H)-Pyridazinone, 4,5-dihydro-6-[(1E)-2-(4-methoxyphenyl)ethenyl] - A Comprehensive Overview

The compound with CAS No. 83516-70-5, commonly referred to as 3(2H)-Pyridazinone, 4,5-dihydro-6-[(1E)-2-(4-methoxyphenyl)ethenyl], is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridazinones, which are known for their unique chemical properties and structural versatility. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and applications in greater depth.

Pyridazinones are heterocyclic compounds characterized by a six-membered ring containing two nitrogen atoms. The presence of the pyridazinone core in this compound makes it particularly interesting due to its ability to engage in diverse chemical reactions and interactions. The substituent at the 6-position of the pyridazinone ring, specifically the (1E)-2-(4-methoxyphenyl)ethenyl group, adds complexity and functionality to the molecule. This substituent not only influences the electronic properties of the compound but also plays a crucial role in determining its reactivity and biological activity.

Recent studies have highlighted the importance of CAS No. 83516-70-5 in drug discovery and development. The compound's ability to act as a scaffold for various bioactive molecules has been extensively explored. For instance, researchers have reported its potential as an anticancer agent, where it demonstrates selective cytotoxicity against cancer cells without significantly affecting normal cells. This property is attributed to the compound's ability to inhibit key enzymes involved in cancer cell proliferation and survival.

In addition to its therapeutic applications, 3(2H)-Pyridazinone, 4,5-dihydro-6-[(1E)-2-(4-methoxyphenyl)ethenyl] has also found relevance in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into light-emitting diodes (LEDs) and solar cells, where it exhibits efficient charge transport properties.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have developed innovative methods to optimize the yield and purity of the compound. For example, the use of transition metal catalysts has enabled more efficient formation of the pyridazinone ring system. These advancements have not only improved the scalability of the synthesis but also reduced production costs.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) and mass spectrometry have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure and stability under various conditions. Furthermore, computational chemistry tools have been employed to predict the compound's behavior in different chemical environments, aiding in its design and optimization.

In terms of environmental impact, studies have shown that CAS No. 83516-70-5 exhibits low toxicity towards non-target organisms when used at recommended concentrations. This makes it a safer alternative to traditional chemicals in certain industrial applications. However, further research is needed to fully understand its long-term effects on ecosystems.

The versatility of 3(2H)-Pyridazinone, 4,5-dihydro-6-[(1E)-2-(4-methoxyphenyl)ethenyl] continues to inspire new avenues of exploration across multiple disciplines. Its role as a versatile building block in organic synthesis positions it as a valuable asset in both academic research and industrial development.